Cas no 2229694-01-1 (4-(3-fluoro-4-nitrophenyl)but-3-en-2-one)

• Product Name: 4-(3-fluoro-4-nitrophenyl)but-3-en-2-one
• CAS No: 2229694-01-1
• MF: C₁₀H₈FNO₃
• MW: 209.173826217651
• CID: 6047731
• PubChem ID: 165708425
• Update Time: 2025-10-28

4-(3-fluoro-4-nitrophenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluoro-4-nitrophenyl)but-3-en-2-one
• EN300-1804145
• 2229694-01-1

• Inchi： 1S/C10H8FNO3/c1-7(13)2-3-8-4-5-10(12(14)15)9(11)6-8/h2-6H,1H3/b3-2+
• InChI Key： JCNRLJJMXPGNLI-NSCUHMNNSA-N
• SMILES： FC1=C(C=CC(/C=C/C(C)=O)=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.04882128g/mol
• Monoisotopic Mass: 209.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.9Ų

Additional information on 4-(3-fluoro-4-nitrophenyl)but-3-en-2-one

Introduction to 4-(3-fluoro-4-nitrophenyl)but-3-en-2-one (CAS No. 2229694-01-1)

4-(3-fluoro-4-nitrophenyl)but-3-en-2-one, identified by the chemical registration number CAS No. 2229694-01-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a conjugated system with a nitro and fluoro substituent on a phenyl ring and an α,β-unsaturated ketone moiety, has garnered attention due to its structural complexity and potential biological activity. The presence of both electron-withdrawing and electron-donating groups makes it a versatile scaffold for designing novel therapeutic agents.

The nitro group at the para position relative to the fluoro substituent introduces a strong electron-withdrawing effect, which can modulate the reactivity and electronic properties of the aromatic ring. This feature is particularly valuable in drug design, as it can influence binding interactions with biological targets. Additionally, the fluoro atom at the meta position offers metabolic stability and can enhance binding affinity by participating in halogen bonding interactions. These structural elements collectively contribute to the compound's potential as a pharmacophore in the development of new drugs.

The α,β-unsaturated ketone (but-3-en-2-one) segment of the molecule is another critical feature. This functional group is known for its ability to participate in various chemical reactions, including Michael additions, condensations, and cyclizations, which are fundamental in organic synthesis. Its conjugation with the aromatic system further enhances its reactivity and makes it a valuable intermediate in constructing more complex molecules. The combination of these features positions 4-(3-fluoro-4-nitrophenyl)but-3-en-2-one as a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that molecules with similar structural motifs can exhibit potent activity against various targets, including enzymes and receptors involved in critical biological pathways. For instance, derivatives of this class have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

The fluoro-nitro aromatic system is particularly interesting because it combines two well-known pharmacophoric elements. The fluoro group is known to improve drug bioavailability by enhancing lipophilicity and metabolic stability, while the nitro group can increase binding affinity through electrostatic interactions. This synergistic effect has been observed in several drug candidates that have successfully transitioned from research to clinical use. The structural features of 4-(3-fluoro-4-nitrophenyl)but-3-en-2-one make it an attractive starting point for designing such next-generation therapeutics.

In addition to its potential as an active pharmaceutical ingredient (API), this compound may also serve as a key intermediate in synthesizing more complex molecules. Its reactive sites allow for further functionalization, enabling chemists to explore diverse chemical space. This flexibility is essential in drug discovery pipelines, where multiple iterations are often required to optimize potency, selectivity, and pharmacokinetic properties.

The synthesis of 4-(3-fluoro-4-nitrophenyl)but-3-en-2-one involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Researchers have developed efficient routes that minimize byproduct formation and maximize yield, ensuring that this compound can be produced on scales suitable for both research and commercial applications. Advances in catalytic processes have also contributed to more sustainable synthetic strategies, reducing the environmental impact of pharmaceutical manufacturing.

From a medicinal chemistry perspective, understanding the SAR (Structure-Activity Relationship) of this compound is crucial for optimizing its biological profile. By systematically modifying its structure—such as altering substitution patterns or introducing new functional groups—scientists can fine-tune its activity against specific targets. This iterative process often involves high-throughput screening (HTS) techniques to rapidly evaluate large libraries of compounds for their biological efficacy.

The role of computational tools cannot be overstated in modern drug discovery. Molecular docking simulations have been used extensively to predict how this compound might interact with biological targets at the atomic level. These simulations provide insights into binding modes, affinity predictions, and even potential side effects before any experimental testing is conducted. Such virtual screening methods significantly reduce the time and cost associated with traditional hit identification processes.

Moreover, green chemistry principles have influenced how researchers approach synthesis and application development for compounds like 4-(3-fluoro-4-nitrophenyl)but-3-en-2-one. By prioritizing sustainable practices—such as using renewable feedstocks or developing solvent-free reactions—scientists aim to minimize waste generation without compromising efficiency or yield. These efforts align with global initiatives aimed at making pharmaceutical production more environmentally responsible.

The future prospects for this compound remain promising as research continues to uncover new applications for fluorinated nitroaromatics. Emerging fields such as precision medicine may benefit from tailored derivatives designed using insights gained from studies like these. As our understanding of biological systems grows more sophisticated so too does our ability to design molecules that interact specifically with disease-causing pathways while minimizing off-target effects.